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Compound of Interest

Compound Name: YLF-466D

Cat. No.: B10769890

Essential Safety and Handling Guide for YLF-
466D

This guide provides crucial safety, handling, and disposal information for YLF-466D, a newly
developed AMP-activated protein kinase (AMPK) activator.[1] Adherence to these procedural
steps is essential for ensuring a safe laboratory environment for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

According to the Safety Data Sheet (SDS), YLF-466D is not classified as a hazardous
substance under the Globally Harmonized System (GHS).[1][2] However, it is imperative to
observe standard laboratory safety precautions at all times.

Personal Protective Equipment (PPE):

The following personal protective equipment is recommended when handling YLF-466D to
minimize exposure and ensure personal safety.
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Category Recommendation

Rationale

) Safety glasses with side-
Eye Protection )
shields

Protects eyes from potential

splashes or aerosols.[1]

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile)

Prevents direct skin contact

with the compound.[1]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[1]

) ] Not generally required. Use in
Respiratory Protection )
a well-ventilated area.

The substance is not
considered a respiratory
hazard.[1]

General Hygiene:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Handle YLF-466D in a well-ventilated area.[2]

Avoid ingestion and inhalation of the powder.[2]

Quantitative Safety Data

The hazard ratings for YLF-466D are summarized below, indicating a low risk under normal

laboratory conditions.
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Hazard Rating System Rating Description

NFPA Ratings

No hazard beyond that of

Health 0 ordinary combustible material.

[2]

Will not burn under normal fire

Fire 0 B
conditions.[2]
Normally stable, even under
Reactivity 0 fire exposure conditions, and is
not reactive with water.[2]
HMIS-ratings
Health 0 No significant risk to health.[2]
Fire 0 Minimal or no fire hazard.[2]
o Minimal or no reactivity hazard.
Reactivity 0

[2]

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately.
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Situation Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.[1]

) Wash off with soap and plenty of water. Remove
Skin Contact ) )
contaminated clothing.[1]

) Move to fresh air. If not breathing, give artificial
Inhalation o
respiration.[1]

) Wash out mouth with water. Do not induce
Ingestion N ) )
vomiting. Seek medical attention.[1]

Storage and Disposal Plan

Proper storage and disposal of YLF-466D are critical to prevent environmental contamination
and maintain a safe laboratory.

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[1]
Disposal:

While not classified as hazardous, YLF-466D should not be released into the environment.[1]
Dispose of the compound in accordance with local, state, and federal regulations.[1]

» Solid Waste: Collect unused or expired YLF-466D powder and any contaminated disposable
labware (e.g., weigh boats, pipette tips, gloves) in a designated and clearly labeled solid
waste container.[2] The label should include the full chemical name: 3-[[(3E)-3-[(4-
chlorophenyl)phenylmethylene]-2,3-dihydro-2-oxo-1H-indol-1-yllmethyl]-benzoic acid.[2]

o Waste Container Storage: Store the waste container in a secure, designated area within the
laboratory, away from general work areas, preferably in secondary containment.[2]
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e Institutional Guidelines: Always follow your institution's specific guidelines for the disposal of
non-hazardous chemical waste. Contact your Environmental Health and Safety (EHS)
department for waste pickup and do not dispose of it in regular trash.[2]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate
as chemical waste. Deface the label before disposing of the container according to
institutional procedures.[2]

Experimental Protocol: In-Vitro Antiplatelet Activity
of YLF-466D

This protocol details a method for assessing the antiplatelet activity of YLF-466D by measuring
its effect on platelet aggregation in isolated human platelets.[1][2]

Objective: To determine the effect of YLF-466D on platelet aggregation in isolated human
platelets.[2]

Materials:

e Human whole blood

» Acid-citrate-dextrose (ACD) solution

» Platelet-rich plasma (PRP)

e Tyrode's buffer

» Platelet agonists (e.g., thrombin, ADP, collagen)
o Platelet aggregation profiler

e Spectrophotometer

Procedure:

o Platelet Preparation:

o Collect human whole blood into tubes containing ACD solution.[1]
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o Centrifuge the blood at 150 x g for 15 minutes to obtain platelet-rich plasma (PRP).[1]

o Wash the PRP with Tyrode's buffer and centrifuge at 800 x g for 10 minutes to pellet the
platelets.[1]

o Measurement of Aggregation:

o Monitor platelet aggregation using a platelet aggregation profiler, which measures the
change in light transmittance through the platelet suspension over time.[1]

o Record the maximum aggregation percentage for each condition.[1]
e Data Analysis:

o Compare the aggregation in YLF-466D-treated samples to the vehicle control to determine
the inhibitory effect of the compound.[1]

Workflow for Handling YLF-466D
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Caption: Workflow for the safe handling and disposal of YLF-466D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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